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Compound of Interest

Compound Name: D-Alanine-2-D1

CAS No.: 56595-54-1

Cat. No.: B3272388 Get Quote

Part 1: Executive Summary & Risk Profile
Immediate Classification:STABLE ISOTOPE (NON-RADIOACTIVE). Chemical Safety Level:

Low Hazard / Irritant (Standard Laboratory Hygiene). Critical Priority: Sample Integrity

(Moisture Control).

D-Alanine-2-D1 is a deuterated amino acid where the hydrogen at the alpha-carbon position is

replaced by deuterium. Unlike radioisotopes (e.g.,

C or

H), this compound does not emit ionizing radiation. Therefore, lead shielding and Geiger
counters are unnecessary.

However, as a deuterated standard often used in NMR spectroscopy and metabolic tracing, the

primary operational risk is isotopic dilution via moisture introduction or cross-contamination.

The Personal Protective Equipment (PPE) and handling protocols defined below are designed

to protect the researcher from particulate irritation and the reagent from environmental

degradation.
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Hazard Category Classification Description

Toxicological Low / Irritant

May cause respiratory tract,

skin, or eye irritation (H315,

H319, H335).

Radiological None Stable isotope. No decay.

Chemical Integrity High Sensitivity

Hygroscopic nature may lead

to hydrolysis or H-D exchange

if improperly handled.

Physical Dust

Fine powder; potential for

static charge buildup during

weighing.

Part 2: Personal Protective Equipment (PPE)
Specifications[1]
Do not treat this simply as "wearing gear." Treat PPE as a containment barrier that isolates the

experiment from biological contaminants (enzymes, skin oils, moisture).

PPE Selection Table
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Component Specification Rationale (Causality)

Hand Protection
Nitrile Gloves (Min. 0.11 mm

thickness)

Latex is discouraged. Nitrile

offers superior chemical

resistance and eliminates the

risk of latex-protein

contamination which can

interfere with high-sensitivity

Mass Spec (MS) downstream.

Respiratory
N95 Respirator (or Fume

Hood)

While low toxicity, amino acid

dust can irritate mucous

membranes. If weighing

outside a hood, N95 is

mandatory to prevent

inhalation of expensive

material.

Eye Protection
Safety Glasses with Side

Shields

Standard impact protection.

Goggles are only necessary if

handling large liquid volumes

where splash risk exists (rare

for this solid reagent).

Body Protection Lab Coat (Cotton/Poly blend)

Prevents migration of skin cells

and clothing fibers into the

sample. Must be buttoned to

the neck.

Footwear Closed-toe, non-porous

Standard laboratory

requirement to prevent dermal

contact with spillages.

Part 3: Operational Workflow (The Self-Validating
System)
To ensure scientific integrity, follow this "Dry Chain" protocol. This system validates itself by

minimizing variables (moisture, static) that cause experimental failure.
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Pre-Operational Checks
Environment: Ensure relative humidity is <50% if possible.

Static Control: D-Alanine-2-D1 is a dry powder and highly static-prone. Use an anti-static

gun or ionizing bar inside the balance draft shield. Static can cause the powder to "jump,"

leading to loss of expensive isotope.

Equilibration: Allow the container to reach room temperature before opening to prevent

condensation on the cold reagent.

Weighing & Transfer Protocol
Don PPE according to the matrix above.

Clean Balance: Wipe the balance area with 70% ethanol and allow it to dry completely.

Open Container: Open the vial only inside a fume hood or a desiccated glove box.

Aliquot: Use a fresh, antistatic spatula. Never return unused powder to the stock vial

(prevents cross-contamination).

Seal: Parafilm or tape the stock vial immediately after use.

Dissolution (If applicable): If dissolving in D

O, do so immediately to minimize exchange with atmospheric H

O.

Visual Workflow Diagram
The following diagram outlines the logical flow for handling D-Alanine-2-D1, emphasizing the

critical decision points for sample integrity.
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Figure 1: Operational workflow for D-Alanine-2-D1 handling. Note the critical acclimatization

step to prevent condensation.

Part 4: Storage & Disposal[2][3][4][5]
Storage Strategy

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3272388?utm_src=pdf-body-img
https://www.benchchem.com/product/b3272388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3272388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature: Store at -20°C (or as specified on the Certificate of Analysis).

Desiccation: Keep the vial inside a secondary container with desiccant packs (e.g., Silica

Gel) to maintain anhydrous conditions.

Headspace: If available, purge the vial headspace with dry Nitrogen or Argon before

resealing to displace atmospheric moisture.

Disposal Protocol
Do NOT dispose of as radioactive waste.

Classification: Non-hazardous chemical waste (unless mixed with other hazardous solvents).

Container: Collect in a standard "Solid Chemical Waste" container.

Labeling: Label clearly as "D-Alanine-2-D1 (Stable Isotope)."

Rinsing: Triple-rinse empty vials with water before discarding in glass trash (defacing labels

first).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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